Cas no 97856-86-5 (4-eplimbricataloic acid)

• Product Name: 4-eplimbricataloic acid
• CAS No: 97856-86-5
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 2021589
• Update Time: 2025-03-10

4-eplimbricataloic acid Chemical and Physical Properties

Names and Identifiers

• 4-eplimbricataloic acid
• (1R,4aR,5S,8aR)-Decahydro-1,4a-dimethyl-6-methylene-5-[(3S)-3-methyl-5-oxopentyl]-1-naphthalenecarboxylic acid

• Inchi： 1S/C20H32O3/c1-14(10-13-21)6-8-16-15(2)7-9-17-19(16,3)11-5-12-20(17,4)18(22)23/h13-14,16-17H,2,5-12H2,1,3-4H3,(H,22,23)/t14-,16-,17+,19+,20+/m0/s1
• InChI Key： HYXULMWPHCMLGR-TWRRNRRFSA-N
• SMILES： [C@@]1(C)(C(O)=O)[C@@]2([H])[C@@](C)([C@@H](CC[C@H](C)CC=O)C(=C)CC2)CCC1

Experimental Properties

• Density: 1.03±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 441.8±38.0 °C(Predicted)
• pka: 4.68±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids